Cas no 646516-57-6 (Benzene, 1-fluoro-2-methyl-4-[(R)-[(1E)-2-phenylethenyl]sulfinyl]-)

• Product Name: Benzene, 1-fluoro-2-methyl-4-[(R)-[(1E)-2-phenylethenyl]sulfinyl]-
• CAS No: 646516-57-6
• MF: C₁₅H₁₃FOS
• MW: 260.326526403427
• CID: 419980
• PubChem ID: 71379276
• Update Time: 2025-04-19

Benzene, 1-fluoro-2-methyl-4-[(R)-[(1E)-2-phenylethenyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-2-methyl-4-[(R)-[(1E)-2-phenylethenyl]sulfinyl]-
• 1-fluoro-2-methyl-4-[(R)-2-phenylethenylsulfinyl]benzene
• DTXSID60801853
• 646516-57-6
• 1-Fluoro-2-methyl-4-[(R)-2-phenylethenesulfinyl]benzene

• Inchi： 1S/C15H13FOS/c1-12-11-14(7-8-15(12)16)18(17)10-9-13-5-3-2-4-6-13/h2-11H,1H3/t18-/m1/s1
• InChI Key： HFSQBDILZDQUGO-GOSISDBHSA-N
• SMILES： [S@@](C=CC1C=CC=CC=1)(C1=CC=C(C(C)=C1)F)=O

Computed Properties

• Exact Mass: 260.06719
• Monoisotopic Mass: 260.06711437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides